N-(Furan-2-ylmethyl)-2-((5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamide
CAS No.:
Cat. No.: VC8647283
Molecular Formula: C17H17N3O2S2
Molecular Weight: 359.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H17N3O2S2 |
|---|---|
| Molecular Weight | 359.5 g/mol |
| IUPAC Name | N-(furan-2-ylmethyl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)acetamide |
| Standard InChI | InChI=1S/C17H17N3O2S2/c21-14(18-8-11-4-3-7-22-11)9-23-16-15-12-5-1-2-6-13(12)24-17(15)20-10-19-16/h3-4,7,10H,1-2,5-6,8-9H2,(H,18,21) |
| Standard InChI Key | KGKIQWYPAXEUHK-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC(=O)NCC4=CC=CO4 |
| Canonical SMILES | C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC(=O)NCC4=CC=CO4 |
Introduction
Synthesis and Preparation
The synthesis of compounds with similar structures often involves multi-step reactions starting from commercially available precursors. For instance, the synthesis of N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide involved a two-stage protocol using simple transformations and commercially available reagents .
Biological Activities
While specific biological activity data for N-(Furan-2-ylmethyl)-2-((5,6,7,8-tetrahydrobenzo thieno[2,3-d]pyrimidin-4-yl)thio)acetamide is not available, compounds with similar structures have shown potential in various biological activities:
-
Antimicrobial Activity: Compounds with thiazole and pyrimidine moieties have demonstrated antimicrobial properties .
-
Anti-inflammatory Activity: Some related compounds have been evaluated for their anti-inflammatory potential, such as N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide, which showed promise as a 5-lipoxygenase (5-LOX) inhibitor .
Research Findings and Future Directions
Given the lack of specific research on N-(Furan-2-ylmethyl)-2-((5,6,7,8-tetrahydrobenzo thieno[2,3-d]pyrimidin-4-yl)thio)acetamide, future studies should focus on its synthesis, characterization, and biological evaluation. This could involve in vitro assays to assess antimicrobial, anticancer, or anti-inflammatory activities.
Data Tables
Table 1: Properties of Related Compounds
| Compound Name | Molecular Formula | Molecular Weight | Solubility |
|---|---|---|---|
| N-(Furan-2-ylmethyl)-2-((2-methyl-5,6,7,8-tetrahydrobenzo thieno[2,3-d]pyrimidin-4-yl)thio)acetamide | C18H19N3O2S2 | 373.49 g/mol | DMSO |
Table 2: Potential Biological Activities of Similar Compounds
| Biological Activity | Compound Example | Activity Level |
|---|---|---|
| Antimicrobial | N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives | Promising |
| Anti-inflammatory | N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide | Potential 5-LOX inhibitor |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume